Cas no 1804668-73-2 (3-Chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1804668-73-2
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4869409
• Update Time: 2025-05-26

3-Chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-8-4(2-7(15)16)1-5(9(11)12)14-6(8)3-13/h1,9H,2H2,(H,15,16)
• InChI Key： UBGSZMRSAZXINY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C(F)F)C=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetic acid

Professional Introduction to 3-Chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetic Acid (CAS No. 1804668-73-2)

3-Chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetic acid, with the CAS number 1804668-73-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural and functional attributes, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates several key functional groups, including a chloro substituent, a cyano group, and a difluoromethyl moiety, which collectively contribute to its reactivity and potential applications.

The 3-chloro and 2-cyano substituents in the pyridine ring enhance the compound's ability to participate in nucleophilic substitution reactions, making it a valuable building block for constructing more complex molecules. The presence of the 6-(difluoromethyl) group further enhances its utility by providing additional electronic and steric effects that can influence the reactivity and selectivity of subsequent chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The combination of these functional groups in 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetic acid has made it a focal point for research aimed at developing novel therapeutic agents. For instance, studies have demonstrated its role as a precursor in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer and inflammatory diseases. The electron-withdrawing nature of the cyano and difluoromethyl groups, coupled with the electron-donating effect of the pyridine ring, creates a balanced environment that can modulate biological activity.

Moreover, the 4-acetic acid moiety at the C-4 position introduces an acidic functionality, which can be exploited for further derivatization. This feature allows for the formation of esters or amides, expanding the compound's utility in medicinal chemistry. The acetic acid group also facilitates solubility in polar solvents, making it easier to handle and incorporate into synthetic protocols.

The agrochemical sector has also recognized the significance of this compound. Its structural features make it a promising candidate for developing new pesticides and herbicides. The chloro and cyano groups can interact with biological targets in plants and pests, while the difluoromethyl group enhances metabolic stability, ensuring prolonged activity in the field. Recent research has shown that derivatives of this compound exhibit potent insecticidal properties by interfering with essential enzymatic pathways in pests.

The synthesis of 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetic acid involves multi-step organic transformations that require precise control over reaction conditions. Typically, it begins with the functionalization of a pyridine precursor through chlorination followed by cyanation. The introduction of the difluoromethyl group is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies highlight the compound's complexity but also underscore its synthetic elegance.

In terms of applications, this compound has found utility not only in drug discovery but also in materials science. Its ability to act as a ligand or intermediate in catalytic processes has been explored in developing new methodologies for organic synthesis. The unique electronic properties conferred by its substituents make it an attractive candidate for designing advanced materials with tailored functionalities.

The safety profile of 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetic acid is another critical aspect that has been thoroughly investigated. While handling this compound requires standard laboratory precautions due to its reactivity, it does not pose significant hazards under normal conditions when stored properly. Its stability under various environmental conditions makes it suitable for industrial-scale applications once its full potential is harnessed.

Future research directions for this compound are likely to focus on expanding its pharmacological applications and optimizing synthetic routes for cost-effective production. The growing demand for innovative therapeutic agents ensures that compounds like this will remain at the forefront of scientific inquiry. As our understanding of biological systems continues to evolve, new opportunities for utilizing 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetic acid are expected to emerge.